Cas no 78205-34-2 (3-furan-2-yl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole)

• Product Name: 3-furan-2-yl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• CAS No: 78205-34-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1791469
• PubChem ID: 3060512
• Update Time: 2025-04-21

3-furan-2-yl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-furan-2-yl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• 3-(furan-2-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• 5H-Pyrrolo(2,1-c)-1,2,4-triazole, 6,7-dihydro-3-(2-furanyl)-
• BRN 4434054
• DTXSID00228848
• 6,7-Dihydro-3-(2-furanyl)-5H-pyrrolo(2,1-c)-1,2,4-triazole
• 78205-34-2

• Inchi： 1S/C9H9N3O/c1-4-8-10-11-9(12(8)5-1)7-3-2-6-13-7/h2-3,6H,1,4-5H2
• InChI Key： DPRQYVRKLNHWRN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NN=C2CCCN21

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų